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Compound of Interest

Compound Name: Isoprothiolane-d4

Cat. No.: B12417466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Isoprothiolane-d4, a

deuterated analog of the fungicide Isoprothiolane. This guide is intended for researchers,

scientists, and drug development professionals who are considering the use of Isoprothiolane-
d4 as an internal standard or for other research applications.

Introduction to Isoprothiolane-d4
Isoprothiolane-d4 is a stable isotope-labeled version of Isoprothiolane, where four hydrogen

atoms have been replaced by deuterium. This isotopic labeling makes it an ideal internal

standard for quantitative analysis in various analytical techniques, particularly in liquid

chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry

(GC-MS).[1] The primary application of Isoprothiolane-d4 is in pharmacokinetic and metabolic

studies, where it is used to accurately quantify the unlabeled parent compound in biological

matrices.

The parent compound, Isoprothiolane, is a systemic fungicide known for its efficacy against rice

blast disease. While its primary use is in agriculture, its metabolic pathways and potential off-

target effects are of interest to researchers in toxicology and environmental science. The use of

a deuterated internal standard like Isoprothiolane-d4 is crucial for obtaining reliable and

accurate quantitative data in such studies.
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Suppliers and Specifications
Several suppliers offer Isoprothiolane-d4 for research purposes. While obtaining a complete

set of comparative data is challenging due to variations in publicly available information, the

following table summarizes the key quantitative specifications from prominent suppliers.

Researchers are advised to request a certificate of analysis (CoA) for lot-specific data.

Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Isotopic
Enrichment

LGC

Standards

1715020-82-

8

C₁₂H₁₄D₄O₄S

₂
294.42

Information

not publicly

available

Information

not publicly

available

Santa Cruz

Biotechnolog

y

1715020-82-

8

C₁₂H₁₄D₄O₄S

₂
294.42

Information

not publicly

available

Information

not publicly

available

GlpBio
1715020-82-

8

C₁₂H₁₄D₄O₄S

₂
294.42 >98%

Information

not publicly

available

MedchemExp

ress

1715020-82-

8

C₁₂H₁₄D₄O₄S

₂
294.42

Information

not publicly

available

Information

not publicly

available

Toronto

Research

Chemicals

(TRC)

1715020-82-

8

C₁₂H₁₄D₄O₄S

₂
294.42

Information

not publicly

available

Information

not publicly

available

Note: Purity and isotopic enrichment are lot-specific and should be confirmed with the supplier

via the Certificate of Analysis.

Experimental Protocols
Detailed experimental protocols for the use of Isoprothiolane-d4 are often developed and

validated in-house by research laboratories based on their specific analytical methods and
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matrices. However, a general workflow for the use of a deuterated internal standard in a

quantitative LC-MS analysis is provided below.

General Protocol for Isoprothiolane-d4 as an Internal
Standard in LC-MS Analysis

Preparation of Stock Solutions:

Prepare a stock solution of Isoprothiolane (the analyte) at a known concentration (e.g., 1

mg/mL) in a suitable organic solvent (e.g., methanol or acetonitrile).

Prepare a stock solution of Isoprothiolane-d4 (the internal standard) at a known

concentration (e.g., 1 mg/mL) in the same solvent.

Preparation of Calibration Standards:

Create a series of calibration standards by spiking a blank matrix (e.g., plasma, urine, or a

buffer solution) with varying known concentrations of the Isoprothiolane stock solution.

To each calibration standard, add a fixed concentration of the Isoprothiolane-d4 internal

standard stock solution.

Sample Preparation:

To each unknown sample, add the same fixed concentration of the Isoprothiolane-d4
internal standard stock solution that was added to the calibration standards.

Perform a sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction,

or solid-phase extraction) to remove interfering matrix components.

Evaporate the solvent and reconstitute the sample in a mobile phase-compatible solvent.

LC-MS Analysis:

Inject the prepared calibration standards and unknown samples into the LC-MS system.

Develop a chromatographic method that provides good separation of Isoprothiolane from

other matrix components.
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Set up the mass spectrometer to monitor for specific precursor-to-product ion transitions

for both Isoprothiolane and Isoprothiolane-d4 (Multiple Reaction Monitoring or MRM

mode).

Data Analysis:

For each calibration standard, calculate the ratio of the peak area of Isoprothiolane to the

peak area of Isoprothiolane-d4.

Construct a calibration curve by plotting the peak area ratio against the known

concentration of Isoprothiolane for each calibration standard.

For each unknown sample, calculate the ratio of the peak area of Isoprothiolane to the

peak area of Isoprothiolane-d4.

Determine the concentration of Isoprothiolane in the unknown sample by interpolating its

peak area ratio on the calibration curve.

Mandatory Visualizations
Molecular Structure of Isoprothiolane-d4
Caption: Molecular structure of Isoprothiolane-d4.

Experimental Workflow for using Isoprothiolane-d4 as
an Internal Standard
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Prepare Analyte (Isoprothiolane)
& Internal Standard (Isoprothiolane-d4)

Stock Solutions

Create Calibration Curve:
Spike blank matrix with varying analyte conc.

& fixed internal standard conc.

Prepare Unknown Samples:
Add fixed internal standard conc.

LC-MS/MS Analysis
(MRM Mode)

Sample Extraction
(e.g., SPE, LLE, PP)

Data Processing:
Calculate Analyte/Internal Standard

Peak Area Ratios

Quantification:
Determine unknown concentration

from calibration curve

Click to download full resolution via product page

Caption: General workflow for quantitative analysis using an internal standard.

Signaling Pathways
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Isoprothiolane's primary mode of action as a fungicide involves the inhibition of enzymes

essential for fungal cell wall synthesis. As of the current literature, there is limited information

available regarding its interaction with specific signaling pathways in mammalian systems that

would be of primary interest in a drug development context. Research has predominantly

focused on its fungicidal properties and environmental fate. Therefore, a signaling pathway

diagram is not applicable based on the available scientific literature.

Conclusion
Isoprothiolane-d4 is a valuable tool for researchers requiring accurate quantification of

Isoprothiolane in complex matrices. Its use as an internal standard is well-established in the

field of analytical chemistry. This guide provides a foundational understanding of its properties,

suppliers, and a general protocol for its application. For specific research needs, it is imperative

to obtain lot-specific information from the chosen supplier and to develop and validate a

detailed analytical method tailored to the specific matrix and instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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